Barium(2+);iodide;dihydrate

• Molecular Formula: BaH4IO2+
• Molecular Weight: 300.26 g/mol
• IUPAC Name: barium(2+);iodide;dihydrate
• InChI: InChI=1S/Ba.HI.2H2O/h;1H;2*1H2/q+2;;;/p-1
• InChI Key: XPSHDBAJEVVLJZ-UHFFFAOYSA-M
• Canonical SMILES: O.O.[I-].[Ba+2]

Description

It exists as colorless crystals and is freely soluble in water, ethanol, and acetone . This compound is a hydrate form of barium iodide, where each barium iodide molecule is associated with two water molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

Barium iodide dihydrate can be synthesized by reacting aqueous potassium iodide with barium nitrate in the presence of water, resulting in the formation of barium iodide dihydrate and potassium nitrate as by-products . Another method involves the reaction of ammonium carbonate and barium hydroxide in the presence of a hydrogen periodate reagent .

Industrial Production Methods

Industrial production of barium iodide dihydrate typically involves the neutralization of barium carbonate with hydroiodic acid in water, leading to the crystallization of the hydrate form . When heated, the hydrated form converts to anhydrous barium iodide .

Chemical Reactions Analysis

Types of Reactions

Barium iodide dihydrate undergoes various chemical reactions, including:

Double Displacement Reactions: For example, reacting with potassium bromide to form potassium iodide and barium bromide.

Reduction Reactions: Barium iodide can be reduced with lithium biphenyl to produce a highly active form of barium metal.

Common Reagents and Conditions

Common reagents used in reactions with barium iodide dihydrate include potassium bromide, lithium biphenyl, and other alkyl potassium compounds . These reactions typically occur under standard laboratory conditions.

Major Products Formed

The major products formed from reactions involving barium iodide dihydrate include potassium iodide, barium bromide, and highly active barium metal .

Scientific Research Applications

Barium iodide dihydrate has several scientific research applications:

Chemistry: It is used in the preparation of iodide compounds and barium dioxide.

Material Science: It serves as a precursor for the preparation of barium iodo alkoxide/acetato complexes.

High-Pressure Studies: Research has explored the high-pressure structures and superconductivity of barium iodide, providing insights into its behavior under extreme conditions.

Mechanism of Action

The mechanism of action of barium iodide dihydrate involves its dissociation into barium and iodide ions in solution. These ions can participate in various chemical reactions, such as double displacement and reduction reactions . The molecular targets and pathways involved depend on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

Barium iodide dihydrate can be compared with other similar compounds, such as:

• Barium Fluoride (BaF₂)
• Barium Chloride (BaCl₂)
• Barium Bromide (BaBr₂)

These compounds share similar structural properties, with each barium center bound to multiple halide ligands . barium iodide dihydrate is unique in its solubility in water, ethanol, and acetone, and its ability to form highly active barium metal through reduction reactions .